Heneicosane

• CAS No.: 629-94-7
• Product Name: Heneicosane
• Molecular Formula: C21H44
• Molecular Weight: 296.6 g/mol
• IUPAC Name: henicosane
• Standard InChI: InChI=1S/C21H44/c1-3-5-7-9-11-13-15-17-19-21-20-18-16-14-12-10-8-6-4-2/h3-21H2,1-2H3
• Standard InChIKey: FNAZRRHPUDJQCJ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCC
• Boiling Point: 673.7 °F at 760 mm Hg (NTP, 1992); 356.5 °C; 359 °C
• Colorform: Crystals from water; White solid
• Density: 0.7917 at 68 °F (NTP, 1992); 0.7919 g/cu cm at 20 °C
• Flash Point: 113 °C (235 °F) - closed cup
• Melting Point: 104.9 °F (NTP, 1992); 40.5 °C; 40.4 °C
• Physical Description: Crystals. (NTP, 1992)
• Description: , also known as N-heneicosane or CH3-[CH2]19-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. can be converted into 20-methylhenicosan-1-ol and henicosan-1-ol. is an alkane and waxy tasting compound that can be found in a number of food items such as common oregano, pepper (c. frutescens), sunflower, and kohlrabi. This makes a potential biomarker for the consumption of these food products.; Crystals. (NTP, 1992); Henicosane is an alkane that has 21 carbons and a straight-chain structure. It has been isolated from plants like Periploca laevigata and Carthamus tinctorius. It has a role as a pheromone, a plant metabolite and a volatile oil component.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 2.9X10-8 mg/L at 25 °C (extrapolated); Insoluble in water; Slightly soluble in ethanol; soluble in petroleum ethe
• Synonyms: n-Heneicosane; Henicosane
• Vapor Pressure: 8.73e-05 mmHg; 8.73X10-5 mm Hg at 25 °C (extrapolated)
• PubChem Compound: 12403
• Last Modified: Nov 11 2021